triphosphoric acid

• CAS No.: 10380-08-2
• Product Name: triphosphoric acid
• Molecular Formula: H5O10P3
• Molecular Weight: 257.96 g/mol
• IUPAC Name: diphosphono hydrogen phosphate
• Standard InChI: InChI=1S/H5O10P3/c1-11(2,3)9-13(7,8)10-12(4,5)6/h(H,7,8)(H2,1,2,3)(H2,4,5,6)
• Standard InChIKey: UNXRWKVEANCORM-UHFFFAOYSA-N
• SMILES: OP(=O)(O)OP(=O)(O)OP(=O)(O)O
• Canonical SMILES: OP(=O)(O)OP(=O)(O)OP(=O)(O)O
• Physical Description: Solid
• Description: Triphosphoric acid is a phosphorus oxoacid and an acyclic phosphorus acid anhydride. It is a conjugate acid of a triphosphate(1-).; Pppi, also known as triphosphATE or H5P3O10, belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Pppi exists in all eukaryotes, ranging from yeast to humans. Dyspropterin and pppi can be biosynthesized from dihydroneopterin triphosphate; which is mediated by the enzyme 6-pyruvoyl tetrahydrobiopterin synthase. In humans, pppi is involved in pterine biosynthesis pathway. Pppi is also involved in several metabolic disorders, some of which include the dopa-responsive dystonia pathway, sepiapterin reductase deficiency, hyperphenylalaninemia due to DHPR-deficiency, and hyperphenylalaninemia due to 6-pyruvoyltetrahydropterin synthase deficiency (PTPS).
• Related CAS: 13573-18-7 (unspecified hydrochloride salt); 13845-36-8 (penta-potassium salt); 14127-68-5 (triphosphate); 24315-83-1 (hydrochloride-potassium salt); 7758-29-4 (penta-hydrochloride salt)
• Synonyms: pentapotassium triphosphate; potassium triphosphate; sodium triphosphate; sodium tripolyphosphate; sodium tripolyphosphate anhydrous; tetrasodium tripolyphosphate; triphosphate; triphosphoric acid; triphosphoric acid, 99Tc-labeled cpd; triphosphoric acid, pentapotassium salt; triphosphoric acid, pentasodium salt; triphosphoric acid, sodium salt; triphosphoric acid, sodium, potassium salt; tripolyphosphate
• PubChem Compound: 983
• Last Modified: Nov 11 2021